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Compound of Interest

Compound Name: Sodium 3-hydroxybutyrate-2,2-d2

Cat. No.: B12388772

Get Quote

Introduction & Scientific Context

-Hydroxybutyrate (3-HB or BHB) is the primary ketone body circulating in mammals, serving as
a critical biomarker for diabetic ketoacidosis (DKA), starvation ketosis, and metabolic flux in
ketogenic diet studies. Accurate quantification is challenging due to:

» Endogenous Presence: High baseline levels in blank matrices complicate calibration.

» |someric Interference: Structural isomers like 2-hydroxybutyrate (2-HB) and 4-
hydroxybutyrate (4-HB/GHB) often co-exist and must be chromatographically resolved.

» Matrix Effects: Significant ion suppression in plasma/urine requires a stable isotope-labeled
internal standard (SIL-IS) that co-elutes perfectly with the analyte.

Why Sodium 3-hydroxybutyrate-2,2-d
? While

C analogs are robust, deuterated standards (d

,d
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,d

) offer a cost-effective alternative with sufficient mass shift (+2 Da) to avoid isotopic overlap
with the natural M+2 abundance of the analyte. The 2,2-d

labeling places deuterium atoms at the

-carbon (adjacent to the carboxyl group), ensuring they are retained in the primary MS/MS
fragments used for quantification.

Technical Specifications

Property Detail

Compound Name Sodium 3-hydroxybutyrate-2,2-d

CAS Number 352439-00-0
CH
Chemical Formula CH(OH)CD
COONa
Molecular Weight 128.10 g/mol (Salt); 106.12 g/mol (Free Acid)
Isotopic Purity 98 atom % D
Solubility Water, Methanol
Unlabeled Analog Sodium 3-hydroxybutyrate (MW 126.[1][2][3]09)

Mechanistic Considerations & Stability
Deuterium Retention Logic

In negative electrospray ionization (ESI-), 3-HB forms the [M-H]

ion. The primary fragmentation pathway involves decarboxylation (loss of CO

).

e Analyte (3-HB):
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103

59 (Loss of CO

, 44 Da). Fragment: [CH
-CH(OH)-CH

]

e Internal Standard (3-HB-d
):
105
61 (Loss of CO
, 44 Da). Fragment: [CH
-CH(OH)-CD
|

Because the deuterium label is located at position 2 (the CH

group), it is retained in the daughter ion, preserving the +2 Da mass shift essential for selective
detection.

Stability Warning (H/D Exchange)

The protons at the

-position (C2) of carboxylic acids can undergo enolization-mediated exchange, particularly in
strong alkaline conditions or presence of specific isomerases in vivo.

o Storage: Store stock solutions in neutral pH (water/methanol) at -20°C.

e Processing: Avoid high pH (>10) during extraction. The protocol below uses acidic
conditions, rendering the label stable for ex vivo analysis.
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Protocol: LC-MS/MS Quantification (Targeted
Metabolomics)

This protocol utilizes a "dilute-and-shoot" protein precipitation method suitable for high-
throughput clinical or research analysis.

Reagents & Materials

¢ Analyte: Sodium 3-hydroxybutyrate standard.

Internal Standard: Sodium 3-hydroxybutyrate-2,2-d

Matrix: Plasma, Serum, or Urine.

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA).

Column: HILIC (e.g., Waters BEH Amide) or Polar-Embedded C18 (e.g., Phenomenex
Kinetex F5). Note: Standard C18 often fails to retain polar BHB.

Solution Preparation

e |S Stock Solution (1 mg/mL): Dissolve 1 mg Na-3HB-d

in 1 mL Water.

« IS Working Solution (10 pg/mL): Dilute Stock 1:100 in Methanol. This serves as the
precipitating agent.[4]

» Calibration Standards: Prepare serial dilutions of unlabeled BHB in Surrogate Matrix (e.qg.,
PBS or 1% BSA) or use the Standard Addition method if surrogate matrix is unavailable.
Range: 1 pg/mL to 500 pg/mL.

Sample Preparation Workflow

 Aliquot: Transfer 50 pL of sample (plasma/urine) into a 1.5 mL centrifuge tube.

o Spike IS/Precipitate: Add 200 pL of IS Working Solution (Methanol containing 10 pg/mL d
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-1S).
o Ratio: 1:4 Sample:Solvent ensures adequate protein precipitation.

o Vortex: Mix vigorously for 30 seconds.
e Centrifuge: 14,000 x g for 10 minutes at 4°C.
e Transfer: Move 100 pL of supernatant to an autosampler vial.

e Injection: Inject 2-5 pL into the LC-MS/MS.

LC-MS/MS Conditions

o System: UHPLC coupled to Triple Quadrupole MS.
« lonization: ESI Negative Mode (ESI-).

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient (for Polar C18):

[e]

0-1 min: 5% B (Isocratic hold for polar retention)

o 1-4 min: 5%

60% B

o 4-5min: 95% B (Wash)

[¢]

5.1 min: 5% B (Re-equilibration)

MRM Transitions Table
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Precursor ( Product (

Collision
Compound Role
) ) Energy (V)
3-HB 103.0 59.0 15 Quantifier
3-HB 103.0 41.0 25 Qualifier
3-HB-d 105.0 61.0 15 Internal Standard

Visualizing the Workflow & Logic
Experimental Workflow Diagram

The following diagram illustrates the critical path from sample collection to data output,
highlighting the 1S addition point.

Biological Sample Add IS: Na-3HB-d2 Centrifuge LC-MS/MS Analysis Quantification
(Plasma/Urine) (in Methanol) Vortex & Protein PPT 14,000g, 10 min Collect Supernatant (ESI Negative) (Ratio Analyte/IS)

Click to download full resolution via product page

Caption: Step-by-step protein precipitation workflow utilizing Na-3HB-d2 as a co-eluting internal
standard.

Fragmentation Logic Diagram

This diagram confirms the retention of the deuterium label during the specific MS/MS transition
used for quantification.
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Precursor lon [M-H]-
(m/z 105)
CH3-CH(OH)-CD2-COO-

-44 Da (CO2)

Collision Induced Dissociation
(Loss of CO2)

Deuterium Retained

Product lon
(m/z 61)
[CH3-CH(OH)-CD2]-

Click to download full resolution via product page

Caption: MS/MS fragmentation pathway of 3-HB-d2 showing retention of the d2 label in the
product ion.

Validation & Troubleshooting
Handling Endogenous Background

Since BHB is present in all biological samples, "blank™ plasma does not exist. Use one of these
strategies:

e Surrogate Matrix: Prepare calibration curves in PBS or water. Validate "parallelism" by
comparing the slope of the PBS curve to a standard addition curve in plasma.

o Standard Addition: Spike increasing amounts of unlabeled BHB into the pooled sample. The
x-intercept represents the endogenous concentration.[5]

Isomeric Separation
Ensure your LC method separates 3-HB from 4-HB (GHB).
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e 3-HB: Elutes earlier on C18/HILIC.
e 4-HB: Elutes later.

 Verification: Inject pure standards of both to confirm retention times. Co-elution can lead to
false positives, especially in forensic toxicology.

Troubleshooting Table

Issue Probable Cause Solution

Improve cleanup (SPE) or

Low Signal (IS lon Suppression
gnal (I5) PP dilute sample 1:10.
Check pH of mobile phase
IS Signal Drift H/D Exchange (keep acidic). Ensure stock is
not in alkaline buffer.
Use HILIC column or add
Peak Tailing Column Interaction 10mM Ammonium Acetate to
mobile phase.
Deuterium can cause slight RT
) shift (<0.1 min). Ensure
RT Shift Isotope Effect ) ) )
integration window covers
both.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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